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Compound of Interest

Compound Name: Lachnone A

Cat. No.: B021906 Get Quote

Lachnone A: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Lachnone A, a chromone derivative isolated from the filamentous fungus Lachnum sp.,

presents a molecule of interest for further investigation. This document provides a

comprehensive technical overview of Lachnone A, including its chemical identity, and a

summary of its currently understood biological activities. While extensive research on its

mechanism of action is still emerging, this guide consolidates the available data to support

future research and development efforts.

Chemical Identity
Lachnone A is chemically identified as 3,5-dihydroxy-2,7-dimethylchromen-4-one. Its unique

structure, belonging to the chromone class of compounds, forms the basis of its potential

biological activities.

Identifier Value

IUPAC Name 3,5-dihydroxy-2,7-dimethylchromen-4-one[1][2]

CAS Number 903892-99-9[1][2]

Molecular Formula C₁₁H₁₀O₄

Molecular Weight 206.19 g/mol
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Biological Activity
Initial biological screening of Lachnone A has revealed weak antibacterial activity. Further

extensive investigation into its biological effects is limited in the current body of scientific

literature. There are preliminary indications that Lachnone A may have the potential to

interfere with cellular pathways relevant to cancer, though specific mechanisms and

quantitative data on cytotoxicity are not yet thoroughly documented.

Experimental Protocols
The following sections detail the experimental methods for the isolation and initial

characterization of Lachnone A, as described in the foundational literature.

Isolation of Lachnone A
The isolation of Lachnone A was first reported by Rukachaisirikul et al. in 2006 from the

filamentous fungus Lachnum sp. BCC 2424. The general workflow for this process is outlined

below.
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Fungal Culture and Extraction

Chromatographic Separation

Compound Identification

Fermentation of Lachnum sp. BCC 2424

Extraction of Fungal Mycelium and Broth

Crude Extract

Solvent Partitioning

Column Chromatography (Silica Gel)

Further Purification (e.g., Sephadex, HPLC)

Spectroscopic Analysis (NMR, MS)

Pure Lachnone A
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Caption: General workflow for the isolation of Lachnone A.
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A detailed protocol based on the initial discovery would involve:

Fermentation: Culturing the fungus Lachnum sp. BCC 2424 in a suitable liquid medium to

allow for the production of secondary metabolites.

Extraction: Separating the fungal mycelium from the broth and extracting both with an

organic solvent, such as ethyl acetate, to obtain a crude extract.

Chromatography: Subjecting the crude extract to a series of chromatographic techniques for

purification. This typically involves:

Solvent Partitioning: To separate compounds based on their polarity.

Silica Gel Column Chromatography: To separate fractions based on polarity.

Sephadex Column Chromatography: For size-exclusion separation.

High-Performance Liquid Chromatography (HPLC): For final purification to yield pure

Lachnone A.

Structure Elucidation: Analyzing the purified compound using spectroscopic methods like

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to determine its chemical

structure.

Spectroscopic Data for Lachnone A
The structural confirmation of Lachnone A relies on the following key spectroscopic data:
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Spectroscopic Data Type Key Observations

¹H NMR

Signals corresponding to aromatic protons,

methyl groups, and hydroxyl groups consistent

with the chromone structure.

¹³C NMR

Resonances for carbonyl carbon, aromatic

carbons, and methyl carbons, confirming the

carbon skeleton.

Mass Spectrometry (MS)
A molecular ion peak consistent with the

molecular formula C₁₁H₁₀O₄.

Signaling Pathways and Mechanism of Action
Currently, there is a lack of published research detailing the specific signaling pathways

modulated by Lachnone A. While some commercial suppliers suggest potential interactions

with cancer-related pathways, these claims are not yet substantiated by peer-reviewed

experimental data. The diagram below illustrates a hypothetical workflow for investigating the

mechanism of action of Lachnone A.

Initial Screening

Target Identification

Pathway Analysis Validation

Lachnone A Cell-Based Assays (e.g., Cytotoxicity, Proliferation)

Affinity Chromatography

Omics Approaches (Proteomics, Transcriptomics)

Bioinformatics Analysis Identification of Modulated Signaling Pathways Western Blot, qPCR In Vivo Studies
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Caption: A proposed workflow for elucidating the mechanism of action of Lachnone A.

Future Directions
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The limited extent of research on Lachnone A presents a clear opportunity for further

investigation. Key areas for future research include:

Comprehensive Biological Screening: Evaluating the activity of Lachnone A against a

broader range of bacterial and fungal strains, as well as various cancer cell lines.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by Lachnone A to understand its biological effects.

Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Lachnone A to

explore how structural modifications impact its biological activity, potentially leading to the

development of more potent and selective compounds.

This technical guide serves as a foundational resource for researchers and professionals

interested in Lachnone A. As new data emerges, this document will be updated to reflect the

evolving understanding of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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